Cas no 338398-42-8 (5-[(2-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole)

• Product Name: 5-[(2-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole
• CAS No: 338398-42-8
• MF: C₁₄H₉ClN₂S₂
• MW: 304.817659139633
• CID: 5701992
• PubChem ID: 3734283
• Update Time: 2023-10-14

5-[(2-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole, 5-[(2-chlorophenyl)thio]-4-phenyl-
• AKOS005084997
• 5-[(2-chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole
• 2-chlorophenyl 4-phenyl-1,2,3-thiadiazol-5-yl sulfide
• 2H-382S
• 5-(2-chlorophenyl)sulfanyl-4-phenylthiadiazole
• 338398-42-8
• 5-[(2-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole

• Inchi： 1S/C14H9ClN2S2/c15-11-8-4-5-9-12(11)18-14-13(16-17-19-14)10-6-2-1-3-7-10/h1-9H
• InChI Key： NKMMKLAQWBWLQM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1SC1=C(C2C=CC=CC=2)N=NS1

Computed Properties

• Exact Mass: 303.9895683g/mol
• Monoisotopic Mass: 303.9895683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 411.9±55.0 °C(Predicted)
• pka: -5.60±0.50(Predicted)